molecular formula C14H13NO2 B1595408 1-(4-Methoxyphenyl)-2-(pyridin-3-yl)ethanone CAS No. 52700-25-1

1-(4-Methoxyphenyl)-2-(pyridin-3-yl)ethanone

Cat. No. B1595408
CAS RN: 52700-25-1
M. Wt: 227.26 g/mol
InChI Key: NDBVHXUNBUTGKJ-UHFFFAOYSA-N
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Patent
US04612321

Procedure details

In 300 ml of anhydrous tetrahydrofuran was dissolved 33.2 ml of diisopropylamine, and the solution was cooled to -78° C., to which was added dropwise, while stirring, 148 ml of hexane solution of n-butyl lithium (1.6 M). The mixture was stirred for further 10 minutes at the same temperature, followed by dropwise addition of 20 g of β-picoline. The temperature was then raised up to -10°-0° C. and the mixture was stirred for 20 minutes, to which was added dropwise 19.4 g of ethyl p-anisole dissolved in 40 ml of anhydrous tetrahydrofuran. Then, the mixture was stirred for one hour at room temperature, followed by addition of about 100 ml of water. The organic solvent was evaporated off, and the concentrated solution was subjected to extraction with ethyl acetate. The extract solution was washed with water and dried on magnesium sulfate, followed by crystalliation from a mixture of ethyl acetate-isopropylether to give 20.8 g (yield: 85%) of 1-(4-methoxyphenyl)-2-(3-pyridyl)-ethanone, m.p. 71°-72° C.
Quantity
148 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
20 g
Type
reactant
Reaction Step Three
[Compound]
Name
ethyl p-anisole
Quantity
19.4 g
Type
reactant
Reaction Step Four
Name
Quantity
100 mL
Type
reactant
Reaction Step Five
Quantity
300 mL
Type
reactant
Reaction Step Six
Quantity
33.2 mL
Type
solvent
Reaction Step Six
Quantity
40 mL
Type
reactant
Reaction Step Seven

Identifiers

REACTION_CXSMILES
[CH3:1][CH2:2][CH2:3][CH2:4][CH2:5][CH3:6].[CH2:7]([Li])[CH2:8][CH2:9][CH3:10].[N:12]1C=CC=[C:14]([CH3:18])[CH:13]=1.[OH2:19].[O:20]1[CH2:24]CCC1>C(NC(C)C)(C)C>[CH3:24][O:20][C:3]1[CH:2]=[CH:1][C:6]([C:7](=[O:19])[CH2:8][C:9]2[CH:10]=[N:12][CH:13]=[CH:14][CH:18]=2)=[CH:5][CH:4]=1

Inputs

Step One
Name
Quantity
148 mL
Type
reactant
Smiles
CCCCCC
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCC)[Li]
Step Three
Name
Quantity
20 g
Type
reactant
Smiles
N1=CC(=CC=C1)C
Step Four
Name
ethyl p-anisole
Quantity
19.4 g
Type
reactant
Smiles
Step Five
Name
Quantity
100 mL
Type
reactant
Smiles
O
Step Six
Name
Quantity
300 mL
Type
reactant
Smiles
O1CCCC1
Name
Quantity
33.2 mL
Type
solvent
Smiles
C(C)(C)NC(C)C
Step Seven
Name
Quantity
40 mL
Type
reactant
Smiles
O1CCCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
while stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise
STIRRING
Type
STIRRING
Details
The mixture was stirred for further 10 minutes at the same temperature
Duration
10 min
TEMPERATURE
Type
TEMPERATURE
Details
The temperature was then raised up to -10°-0° C.
STIRRING
Type
STIRRING
Details
the mixture was stirred for 20 minutes, to which
Duration
20 min
STIRRING
Type
STIRRING
Details
Then, the mixture was stirred for one hour at room temperature
Duration
1 h
CUSTOM
Type
CUSTOM
Details
The organic solvent was evaporated off
EXTRACTION
Type
EXTRACTION
Details
the concentrated solution was subjected to extraction with ethyl acetate
WASH
Type
WASH
Details
The extract solution was washed with water
CUSTOM
Type
CUSTOM
Details
dried on magnesium sulfate
ADDITION
Type
ADDITION
Details
followed by crystalliation from a mixture of ethyl acetate-isopropylether

Outcomes

Product
Name
Type
product
Smiles
COC1=CC=C(C=C1)C(CC=1C=NC=CC1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 20.8 g
YIELD: PERCENTYIELD 85%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.